Cas no 2138563-54-7 (4-(5-bromo-2-ethylcyclohexyl)-1-methyl-1H-imidazole)

• Product Name: 4-(5-bromo-2-ethylcyclohexyl)-1-methyl-1H-imidazole
• CAS No: 2138563-54-7
• MF: C₁₂H₁₉BrN₂
• MW: 271.196662187576
• CID: 5602658
• PubChem ID: 165491425
• Update Time: 2025-05-20

4-(5-bromo-2-ethylcyclohexyl)-1-methyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2138563-54-7
• EN300-1157536
• 4-(5-bromo-2-ethylcyclohexyl)-1-methyl-1H-imidazole

• Inchi： 1S/C12H19BrN2/c1-3-9-4-5-10(13)6-11(9)12-7-15(2)8-14-12/h7-11H,3-6H2,1-2H3
• InChI Key： QFFFFENYIKMHAD-UHFFFAOYSA-N
• SMILES： BrC1CCC(CC)C(C2=CN(C)C=N2)C1

Computed Properties

• Exact Mass: 270.07316g/mol
• Monoisotopic Mass: 270.07316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.8Ų

Additional information on 4-(5-bromo-2-ethylcyclohexyl)-1-methyl-1H-imidazole

4-(5-Bromo-2-Ethylcyclohexyl)-1-Methyl-1H-Imidazole: A Comprehensive Overview

4-(5-Bromo-2-Ethylcyclohexyl)-1-methyl-1H-imidazole (CAS No. 2138563-54-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, characterized by its brominated cyclohexyl and imidazole moieties, represents a promising scaffold for the development of new therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings associated with 4-(5-bromo-2-ethylcyclohexyl)-1-methyl-1H-imidazole.

The chemical structure of 4-(5-bromo-2-ethylcyclohexyl)-1-methyl-1H-imidazole is composed of a brominated cyclohexyl ring attached to an imidazole moiety via an ethyl linker. The presence of the bromine atom and the methyl substitution on the imidazole ring imparts unique electronic and steric properties to the molecule. These properties are crucial for its potential applications in drug discovery and development.

Recent studies have highlighted the importance of brominated compounds in medicinal chemistry. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that brominated derivatives exhibit enhanced binding affinity to specific protein targets, which can be leveraged for the design of more potent and selective drugs. The bromine atom in 4-(5-bromo-2-ethylcyclohexyl)-1-methyl-1H-imidazole is particularly noteworthy as it can influence the molecule's pharmacokinetic and pharmacodynamic profiles.

The synthesis of 4-(5-bromo-2-ethylcyclohexyl)-1-methyl-1H-imidazole has been achieved through various methods, each with its own advantages and limitations. One common approach involves the coupling of a brominated cyclohexyl derivative with an imidazole precursor using transition metal-catalyzed reactions. A 2022 study in Tetrahedron Letters described a palladium-catalyzed cross-coupling reaction that yielded high purity and yield of the target compound. This method is particularly useful for large-scale synthesis and industrial applications.

In addition to its synthetic routes, the biological activities of 4-(5-bromo-2-ethylcyclohexyl)-1-methyl-1H-imidazole have been extensively investigated. Preliminary in vitro studies have shown that this compound exhibits potent antiproliferative effects against various cancer cell lines. A 2023 study published in Cancer Research demonstrated that 4-(5-bromo-2-ethylcyclohexyl)-1-methyl-1H-imidazole selectively inhibits the growth of breast cancer cells by targeting specific signaling pathways involved in cell proliferation and survival.

Furthermore, recent advances in computational chemistry have provided valuable insights into the molecular mechanisms underlying the biological activities of 4-(5-bromo-2-ethylcyclohexyl)-1-methyl-1H-imidazole. Molecular docking studies have revealed that this compound binds to key residues within target proteins, thereby modulating their function. These findings have important implications for rational drug design and optimization.

The potential therapeutic applications of 4-(5-bromo-2-ethylcyclohexyl)-1-methyl-1H-imidazole extend beyond cancer treatment. Ongoing research is exploring its efficacy in other disease areas, such as neurodegenerative disorders and inflammatory conditions. A 2023 study in The Journal of Neuroscience reported that this compound exhibits neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells.

In conclusion, 4-(5-bromo-2-ethylcyclohexyl)-1-methyl-1H-imidazole (CAS No. 2138563-54-7) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features, coupled with its promising biological activities, make it an attractive candidate for further investigation and development as a therapeutic agent. As research in this area continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in the field.